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Compound of Interest

Compound Name: Bensulfuron-methyl!

Cat. No.: B1668007

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the molecular structure, chemical
formula, and physicochemical properties of Bensulfuron-methyl. The information is curated to
support research, scientific analysis, and development activities involving this compound.

Molecular Identity and Chemical Formula

Bensulfuron-methyl is a selective herbicide belonging to the sulfonylurea class.[1][2] It is the
methyl ester of bensulfuron and functions as an acetolactate synthase (ALS) inhibitor, thereby
controlling a variety of annual and perennial weeds, particularly in wheat and rice crops.[1][3]

The fundamental chemical identifiers for Bensulfuron-methyl are as follows:
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Identifier Value
Molecular Formula C16H18N4O7S[4]
Molecular Weight 410.4 g/mol

methyl 2-[(4,6-dimethoxypyrimidin-2-
IUPAC Name
yl)carbamoylsulfamoylmethyl]lbenzoate

CAS Registry Number 83055-99-6

COC1=CC(=NC(=N1)NC(=O)NS(=0)
(=0)CC2=CC=CC=C2C(=0)0C)OC

Canonical SMILES

InChl Key XMQFTWRPUQYINF-UHFFFAOYSA-N

Physicochemical Properties

A summary of the key physicochemical properties of Bensulfuron-methyl is presented in the
table below. These parameters are crucial for understanding its behavior in various
environmental and biological systems.
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Property Value Conditions
Melting Point 185-188 °C

Vapor Pressure 1.733 x 1073 Pa 20 °C

2.8 x 10~°* mPa 25°C

Solubility in Water 2.9 mg/L 25°C,pH5
1200 mg/L 25°C,pH 8

6.65 mg/L 20°C,pH 7

Solubility in Organic Solvents

(at 20°C)

Dichloromethane 11720 mg/L

Acetonitrile 5380 mg/L

Ethyl acetate 1660 mg/L

Acetone 1380 mg/L

Methanol 990 mg/L

Xylene 280 mg/L

Hexane 3.1 mg/L

Partition Coefficient (Kow) 4.1

Soil Degradation (DTso,

aerobic)

56.9 days (Moderately

persistent)

Molecular Structure

The two-dimensional chemical structure of Bensulfuron-methyl is depicted in the diagram

below. This visualization clarifies the arrangement of atoms and functional groups within the

molecule.
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Caption: Molecular structure of Bensulfuron-methyl.

Experimental Protocols
Synthesis of Bensulfuron-methyl

A common synthetic route for Bensulfuron-methyl involves a multi-step process. The key
steps are outlined below:

e Preparation of 2-amino-4,6-dimethoxypyrimidine: This intermediate is synthesized by
chlorinating and subsequently methoxylating pyrimidine derivatives.

o Preparation of o-methoxycarbonylbenzylsulfonyl isocyanate: This is achieved by reacting o-
methyl formate benzyl sulfonamide with phosgene. An alternative method involves the
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reaction of o-methyl formate benzyl sulfamide with bis(trichloromethyl) carbonate in the
presence of a catalyst.

o Condensation Reaction: The two key intermediates, 2-amino-4,6-dimethoxypyrimidine and o-
methoxycarbonylbenzylsulfonyl isocyanate, are then reacted together in a suitable solvent,
such as xylene, under controlled temperature conditions to form Bensulfuron-methyl.

« |solation and Purification: The final product is isolated from the reaction mixture, often
through centrifugal separation, and then washed and dried to yield pure Bensulfuron-
methyl.

The logical workflow for the synthesis is illustrated in the following diagram:

Intermediate Synthesis
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Caption: Synthesis workflow for Bensulfuron-methyl.

Analytical Determination

The quantification of Bensulfuron-methyl in various matrices is typically performed using
chromatographic techniques coupled with mass spectrometry or UV detection.

4.2.1. Determination in Soil and Sediment by LC-MS/MS

A validated method for the analysis of Bensulfuron-methyl in soil and sediment involves the
following steps:

o Extraction: The sample is extracted with an appropriate solvent mixture, such as acetonitrile
and methylene chloride. The extraction can be aided by sonication.

o Cleanup: The extract is then cleaned up using dispersive solid-phase extraction (dSPE) with
materials like primary secondary amine (PSA) and magnesium sulfate to remove interfering
substances.

e Analysis: The final extract is analyzed by Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS). Quantification is based on the peak area response of specific ion
transitions against a calibration curve. The typical quantitation ion transition is m/z 411 ->
m/z 148.9, with a confirmation transition of m/z 411 -> m/z 182.1.

4.2.2. Determination in Paddy Fields by HPLC-UV

An established High-Performance Liquid Chromatography (HPLC) method for the simultaneous
determination of Bensulfuron-methyl and other herbicides in paddy water, soil, and rice plants
includes:

» Extraction:
o Paddy water: Extraction with methylene chloride.

o Soil: Extraction with an alkaline mixed solution of acetonitrile-methylene chloride.
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o Rice plant: Extraction with alkaline methylene chloride followed by cleanup on a Florisil
column.

o Chromatographic Separation: The separation is achieved on a C18 column with a mobile
phase of water-methanol (30:70, v/v) at a flow rate of 0.5 mL/min.

» Detection: Detection is carried out using a UV detector at a wavelength of 238 nm.
Quantification is performed using an external standard method.

The general workflow for the analytical determination of Bensulfuron-methyl is presented
below:
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Caption: General analytical workflow for Bensulfuron-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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